Cas no 2171944-80-0 (1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2171944-80-0
• MF: C₁₁H₁₀F₂N₄S
• MW: 268.285706996918
• CID: 5875071
• PubChem ID: 165733542
• Update Time: 2025-10-30

1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide
• 2171944-80-0
• EN300-1610569

• Inchi： 1S/C11H10F2N4S/c12-10(13)9-8(11(14)18)15-16-17(9)6-7-4-2-1-3-5-7/h1-5,10H,6H2,(H2,14,18)
• InChI Key： CTWOQDDDBLOYPE-UHFFFAOYSA-N
• SMILES： S=C(C1=C(C(F)F)N(CC2C=CC=CC=2)N=N1)N

Computed Properties

• Exact Mass: 268.05942383g/mol
• Monoisotopic Mass: 268.05942383g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 88.8Ų

Additional information on 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide

Comprehensive Overview of 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171944-80-0)

The compound 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171944-80-0) is a highly specialized heterocyclic organic molecule that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. Its unique structural features, including a difluoromethyl group and a carbothioamide moiety, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

In recent years, the demand for triazole derivatives has surged, driven by their versatility in drug discovery and material science. The 1,2,3-triazole core of this compound is known for its stability and ability to form hydrogen bonds, which are critical for molecular recognition in pharmaceutical applications. The presence of the benzyl group further enhances its lipophilicity, potentially improving its pharmacokinetic properties. This combination of features positions 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide as a compound of high interest for structure-activity relationship (SAR) studies.

One of the most searched topics related to this compound is its potential role in antimicrobial agents. With the rise of antibiotic-resistant pathogens, scientists are exploring novel triazole-based inhibitors to combat infections. The difluoromethyl substitution in this molecule is particularly noteworthy, as fluorine atoms are known to enhance binding affinity and metabolic stability. Additionally, the carbothioamide group may contribute to metal chelation, a mechanism often exploited in enzyme inhibition.

Another area of interest is the compound's applicability in crop protection. Agrochemical researchers are investigating triazole carbothioamides for their potential as fungicides or plant growth regulators. The difluoromethyl moiety could offer improved pest control efficacy, while the benzyl substituent might influence systemic movement within plants. These properties align with the growing need for sustainable agricultural solutions that minimize environmental impact.

From a synthetic chemistry perspective, 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide presents intriguing challenges and opportunities. The click chemistry approach, widely used for triazole synthesis, could be adapted for its production. Researchers are also exploring green chemistry methods to optimize its synthesis, reflecting the broader trend toward environmentally friendly manufacturing processes. The compound's CAS No. 2171944-80-0 serves as a unique identifier for tracking these advancements in scientific literature and patents.

In the context of drug design, this compound's molecular weight and logP values suggest favorable drug-likeness characteristics. Computational studies, including molecular docking and QSAR modeling, are being employed to predict its interactions with biological targets. These in silico approaches are increasingly popular among researchers seeking to accelerate the hit-to-lead optimization process.

The 1,2,3-triazole-4-carbothioamide framework has also shown promise in material science applications. Its potential as a ligand in coordination chemistry or as a building block for functional materials is under investigation. The compound's photophysical properties might be tunable through structural modifications, opening doors to applications in optoelectronics or sensor development.

Quality control and analytical characterization of 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide typically involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure the compound's purity and confirm its structural integrity, which is crucial for reproducible research outcomes. The growing emphasis on data integrity in chemical research has made these analytical protocols even more critical.

As research into this compound progresses, patent literature reveals increasing interest from both academic and industrial sectors. The strategic incorporation of fluorine atoms and the triazole ring system continues to be a hot topic in medicinal chemistry forums and conferences. Future directions may explore its potential in combination therapies or as a probe compound for biological target validation.

In conclusion, 1-benzyl-5-(difluoromethyl)-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2171944-80-0) represents a fascinating case study in modern heterocyclic chemistry. Its multifaceted applications span from pharmaceutical development to agrochemical innovation, reflecting the compound's versatility. As scientific understanding of its properties deepens, this molecule may emerge as a key player in addressing some of today's most pressing research challenges across multiple disciplines.